2-[(2-chlorobenzyl)thio]-4H-1,3-benzothiazin-4-one

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-1,3-benzothiazin-4-one
• InChI: InChI=1S/C15H10ClNOS2/c16-12-7-3-1-5-10(12)9-19-15-17-14(18)11-6-2-4-8-13(11)20-15/h1-8H,9H2
• InChI Key: UFRLYIODDKHXIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NC(=O)C3=CC=CC=C3S2)Cl
• Molecular Formula: C15H10ClNOS2
• Molecular Weight: 319.8 g/mol

Description

2-[(2-chlorobenzyl)thio]-4H-1,3-benzothiazin-4-one is a chemical compound that belongs to the class of benzothiazinones. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Microwave-assisted Synthesis

One notable application is in the efficient synthesis of benzo[b][1,4]thiazin-3(4H)-one derivatives via microwave-assisted methods. This approach offers high yields and short reaction times, demonstrating the compound's potential in facilitating rapid and efficient chemical syntheses (Zuo et al., 2008).

Biological Activity

Another study focused on synthesizing novel biologically active 4-hydroxy-N'-(benzylidene)-2H-benzo[e][1,2]thiazine-3-carbohydrazide 1,1-dioxides, showcasing the compound's role in generating new molecules with potential antibacterial and antioxidant properties (Zia-ur-Rehman et al., 2009).

Anticancer Activity

The anticancer activity of 4-thiazolidinones containing the benzothiazole moiety has been evaluated, revealing that certain derivatives exhibit activity against a range of cancer cell lines. This highlights the compound's application in the development of new anticancer agents (Havrylyuk et al., 2010).

Antibacterial Activity

Synthesis and evaluation of N-substituted-3-chloro-2-azetidinones derived from 2-aminobenzothiazoles have demonstrated good to moderate antibacterial activity, illustrating the compound's potential in creating new antimicrobial agents (Chavan & Pai, 2007).

Synthetic Methodologies

Research has also been dedicated to developing synthetic methodologies for creating 2-functionalized 2H-3,4-dihydro-1,4-benzothiazin-3-ones and their application in synthesizing spiro heterocycles, showcasing the versatility of this compound in organic synthesis (Nazarenko et al., 2007).